Cas no 1131614-96-4 (Ethyl 3-iodo-4-(4-methylpiperazin-1-yl)benzoate)
1131614-96-4 structure
Product Name:Ethyl 3-iodo-4-(4-methylpiperazin-1-yl)benzoate
CAS No:1131614-96-4
MF:C14H19IN2O2
MW:374.217335939407
CID:1030572
PubChem ID:44829068
Update Time:2025-04-20
Ethyl 3-iodo-4-(4-methylpiperazin-1-yl)benzoate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 3-iodo-4-(4-methylpiperazin-1-yl)benzoate
- A802938
- AK133792
- CTK8E2188
- ethyl 3-iodanyl-4-(4-methylpiperazin-1-yl)benzoate
- FT-0659008
- KB-145492
- DB-060456
- DTXSID00661155
- 1131614-96-4
- 3-iodo-4-(4-methyl-1-piperazinyl)benzoic acid ethyl ester
- AKOS015843509
-
- Inchi: 1S/C14H19IN2O2/c1-3-19-14(18)11-4-5-13(12(15)10-11)17-8-6-16(2)7-9-17/h4-5,10H,3,6-9H2,1-2H3
- InChI Key: BTRPCLSTPHAKGC-UHFFFAOYSA-N
- SMILES: IC1C=C(C(=O)OCC)C=CC=1N1CCN(C)CC1
Computed Properties
- Exact Mass: 374.04913g/mol
- Monoisotopic Mass: 374.04913g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 306
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 32.8Ų
Ethyl 3-iodo-4-(4-methylpiperazin-1-yl)benzoate Related Literature
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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